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Compound of Interest

Compound Name: Fondaparinux-13C6 Sodium

Cat. No.: B13851280

Get Quote

Executive Summary: Immediate Action Protocol
Status:NON-RADIOACTIVE | PHARMACEUTICAL WASTE | INCINERATION REQUIRED[1]

Fondaparinux-13C6 Sodium is a stable isotope-labeled synthetic pentasaccharide.[1] Unlike

or

labeled compounds, it does not emit ionizing radiation.[1] It must be handled as chemical
pharmaceutical waste, not radioactive waste.

Critical Directives:

DO NOT dispose of in radioactive waste bins (unless mixed with other radioactive tracers).[1]

DO NOT flush down the drain (Sewer Ban compliant).[1]

DO NOT dispose of in regular trash.[1]

DO segregate as "Non-Hazardous Pharmaceutical Waste" or "Chemical Waste" destined for

high-temperature incineration.[1]
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Compound Characterization & Risk Assessment
To ensure scientific integrity in disposal, one must understand the physicochemical nature of

the waste.

Parameter Specification Operational Implication

Compound Name Fondaparinux-13C6 Sodium
Synthetic Factor Xa inhibitor.

[1]

Isotope Type
Stable Carbon-13 (

)

Non-Radioactive.

Indistinguishable from natural

abundance carbon by Geiger

counters.[1]

Physical State White to off-white powder
High solubility in water;

hygroscopic.[1]

Pharmacology Antithrombotic (ATIII binding)

Biohazard Risk: Potent

anticoagulant.[1] Avoid

inhalation or accidental

injection.[1]

Environmental Persistent

Ecological Risk: Not readily

biodegradable.[1][2] Must be

thermally destroyed.[1]

RCRA Status Non-Listed (Not P or U listed)

Generally classified as "Non-

Hazardous Pharmaceutical

Waste" but managed as

hazardous in research settings

for safety.[1]

Scientist-to-Scientist Insight:

The Isotope Distinction: The

label is a stable isotope used for mass spectrometry (MS) internal standardization.[1][3] It
carries no radiological hazard.[1] Disposing of this as radioactive waste incurs unnecessary
costs (approx.[1] 10x higher) and complicates regulatory reporting.[1]
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Thermal Destruction: The pentasaccharide structure is robust.[1] Standard autoclaving is

insufficient for chemical degradation.[1] High-temperature incineration (>850°C) is the only

validated method to mineralize the sulfated sugar backbone effectively.[1]

Step-by-Step Disposal Workflows
Protocol A: Solid Waste (Pure Substance & Contaminated Solids)
Applicable to: Expired powder, weighing boats, contaminated gloves, and paper towels.

Segregation: Place waste in a dedicated container labeled "Pharmaceutical/Chemical Waste

- Incineration Only."[1]

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) jar with a screw-

top lid.[1]

Labeling: Apply a chemical waste label listing:

Content: "Fondaparinux-13C6 Sodium (Trace)"[1]

Hazard:[1][2][4][5] "Irritant / Bioactive"[1]

Note: "STABLE ISOTOPE - NON-RADIOACTIVE" (Critical to prevent rejection by waste

haulers).

Disposal: Seal and transfer to your facility’s Chemical Waste Storage Area.

Protocol B: Liquid Waste (Stock Solutions & HPLC Effluent)
Applicable to: Aqueous solutions, LC-MS eluents.[1]

Compatibility Check: Ensure the liquid waste container is compatible with the solvent matrix

(e.g., water/acetonitrile).[1]

Collection: Pour liquid into a "Non-Halogenated Organic Waste" carboy (if organic solvent is

present) or a specific "Aqueous Pharmaceutical Waste" container.[1]

Deactivation (Optional but Recommended): For high-concentration stock solutions (>10

mg/mL), treat with bleach (sodium hypochlorite) for 30 minutes prior to commingling, only if
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permitted by local EHS policy.[1] This oxidizes the carbohydrate structure, reducing

pharmacological potency.[1]

Prohibition:NEVER pour down the sink. The EPA "Sewer Ban" (40 CFR Part 266 Subpart P)

strictly prohibits flushing pharmaceuticals.[1]

Visual Decision Logic
The following diagram illustrates the decision matrix for classifying and disposing of

Fondaparinux-13C6.

Waste Generation:
Fondaparinux-13C6 Sodium

Isotope Verification:
Is it mixed with 14C or 3H?

Radioactive Waste Stream
(Follow NRC/Local Rad Protocols)

Yes (Radioactive)

Physical State?

No (Stable Isotope)

Solid Waste
(Powder, PPE, Weigh Boats)

Solid

Liquid Waste
(Stock Solutions, Eluents)

Liquid

Container: HDPE Jar
Label: 'Non-Radioactive Pharma Waste'

Container: Carboy (Solvent Compatible)
Label: 'Non-Halogenated Organic'

FINAL DISPOSITION:
High-Temperature Incineration
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Click to download full resolution via product page

Figure 1: Decision matrix for the segregation and disposal of Fondaparinux-13C6 Sodium,

distinguishing between stable and radioactive isotope workflows.

Spill Response Protocol
In the event of a laboratory spill, immediate containment is necessary to prevent tracking the

anticoagulant powder.

Spill Event 1. Don PPE
(Nitrile Gloves, Lab Coat, Safety Glasses)

2. Containment
Cover with absorbent pads

3. Cleanup
Wipe with 10% Bleach (Deactivation)

then Water

4. Disposal
Place all materials in
Chemical Waste Bin

Click to download full resolution via product page

Figure 2: Emergency response workflow for dry powder or liquid spills.

Regulatory Framework (US Context)
RCRA (Resource Conservation and Recovery Act): Fondaparinux is not P-listed or U-listed.

[1] However, under the Management Standards for Hazardous Waste Pharmaceuticals (40

CFR Part 266 Subpart P), it is considered a "non-creditable hazardous waste

pharmaceutical" in many jurisdictions due to its bioactive nature.

EPA Sewer Ban: Effective August 21, 2019, healthcare facilities and labs operating under

Subpart P are prohibited from sewering hazardous waste pharmaceuticals.[1]

OSHA: While not a "Hazardous Chemical" by high toxicity standards, it is a

pharmacologically active substance.[1] The SDS mandates handling to prevent occupational

exposure (inhalation/skin absorption).[1]

References
U.S. Environmental Protection Agency (EPA). (2019).[1][6] Management Standards for

Hazardous Waste Pharmaceuticals and Amendment to the P075 Listing for Nicotine.[6]

Federal Register.[1] Retrieved from [Link][1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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